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Compound of Interest

Compound Name: 4-(Boc-aminomethyl)pyridine

Cat. No.: B049106 Get Quote

4-(Boc-aminomethyl)pyridine: A Versatile
Building Block in Organic Synthesis
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
4-(Boc-aminomethyl)pyridine is a key bifunctional molecule widely employed as a versatile

building block in organic synthesis and medicinal chemistry. Its structure incorporates a

pyridine ring, which can participate in various chemical transformations, and a primary amine

protected by the tert-butyloxycarbonyl (Boc) group. This protecting group strategy allows for

sequential and controlled reactions, making it an invaluable tool in the construction of complex

molecules. The pyridine nitrogen offers a site for N-alkylation or can influence the electronic

properties of the aromatic ring, while the Boc-protected amine provides a nucleophilic center

that can be revealed under specific acidic conditions for subsequent functionalization.

This technical guide provides a comprehensive overview of the synthesis, properties, and

diverse applications of 4-(Boc-aminomethyl)pyridine, with a focus on its utility in the

development of pharmaceuticals and other advanced materials. Detailed experimental

protocols for its synthesis and key transformations are presented to facilitate its practical

application in the laboratory.
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A summary of the key physicochemical properties of 4-(Boc-aminomethyl)pyridine is

provided in the table below. This data is essential for its handling, reaction setup, and

purification.

Property Value Reference

CAS Number 111080-65-0 [1]

Molecular Formula C₁₁H₁₆N₂O₂ [1]

Molecular Weight 208.26 g/mol [1]

Appearance
White to off-white crystalline

powder
[2]

Melting Point 80-85 °C [1]

Predicted pKa 11.44 ± 0.46 [2]

Solubility

Soluble in common organic

solvents like ethanol,

methanol, and

dichloromethane.

[3]

Synthesis of 4-(Boc-aminomethyl)pyridine
The most common and straightforward synthesis of 4-(Boc-aminomethyl)pyridine involves

the protection of the primary amine of 4-(aminomethyl)pyridine using di-tert-butyl dicarbonate

(Boc₂O).
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Reactants Reagents/Solvent

Product

4-(Aminomethyl)pyridine

4-(Boc-aminomethyl)pyridine

Di-tert-butyl dicarbonate (Boc)₂O Ethanol

Starting Material Reagents/Solvent

Product

4-(Boc-aminomethyl)pyridine

4-(Aminomethyl)pyridine
(as TFA salt)

Trifluoroacetic Acid (TFA)
Dichloromethane (DCM)
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Synthetic Workflow for DPP-4 Inhibitors

4-(Boc-aminomethyl)pyridine

Pyridine Ring Functionalization
(e.g., Coupling Reaction)

Boc Deprotection

Amide Coupling
or other functionalization

DPP-4 Inhibitor

 

PROTAC Structure

Protein of Interest (POI) Ligand

Linker containing
4-(aminomethyl)pyridine moiety

E3 Ligase Ligand

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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